2-Allyl-1-(tert-butoxycarbonyl)-2,3-dihydro-1H-benzo[d]imidazole-2-carboxylic acid

• IUPAC Name: 3-[(2-methylpropan-2-yl)oxycarbonyl]-2-prop-2-enyl-1H-benzimidazole-2-carboxylic acid
• InChI: InChI=1S/C16H20N2O4/c1-5-10-16(13(19)20)17-11-8-6-7-9-12(11)18(16)14(21)22-15(2,3)4/h5-9,17H,1,10H2,2-4H3,(H,19,20)
• InChI Key: CRQAWJMUMHLQEO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2=CC=CC=C2NC1(CC=C)C(=O)O
• Molecular Formula: C16H20N2O4
• DSSTOX Substance ID: DTXSID20682160
• Molecular Weight: 304.34 g/mol
• CAS No.: 1255574-64-1

Description

“2-Allyl-1-(tert-butoxycarbonyl)-2,3-dihydro-1H-benzo[d]imidazole-2-carboxylic acid” is a complex organic compound. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The tert-butoxycarbonyl (BOC) group is a protecting group used in organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It contains an imidazole ring, a carboxylic acid group, and a tert-butoxycarbonyl (BOC) group. The exact structure would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by its functional groups. The BOC group can be removed with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol. The carboxylic acid group could undergo reactions such as esterification or amide formation.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The physical and chemical properties of this specific compound would depend on its exact structure and could be determined through experimental analysis.

Scientific Research Applications

Mixed Ligand Fac-Tricarbonyl Complexes

A study by Mundwiler et al. (2004) explored mixed ligand fac-tricarbonyl complexes using various ligands, including 1H-imidazole-4-carboxylic acid and related compounds. This research focused on labeling bioactive molecules and the influence of the second ligand on the physico-chemical properties of the conjugate. The compounds demonstrated potential for applications in medical imaging and drug development (Mundwiler et al., 2004).

Antioxidant and Antimicrobial Activities

Bassyouni et al. (2012) synthesized derivatives of 1H-benzo[d]imidazole-2-carbonyl and evaluated them for antioxidant and antimicrobial activities. They found that some compounds showed high activity against Staphylococcus aureus, Salmonella typhimurium, and Candida albicans. This indicates the potential of these compounds in the development of new antimicrobial and antioxidant agents (Bassyouni et al., 2012).

Investigation of Imidazole Derivatives

Torregrosa et al. (2007) examined the isoprene-catalyzed lithiation of various 1-substituted imidazoles, leading to the preparation of functionalized imidazoles. This study provides insights into the chemical behavior of imidazole derivatives and their potential applications in organic synthesis (Torregrosa, Pastor & Yus, 2007).

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activities. Imidazole derivatives are an important class of compounds in the development of new drugs, so this compound could have potential applications in medicinal chemistry.